Cas no 1270317-03-7 (2-Amino-2-(2,4,6-trifluorophenyl)acetic acid)

• Product Name: 2-Amino-2-(2,4,6-trifluorophenyl)acetic acid
• CAS No: 1270317-03-7
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4692580
• PubChem ID: 77128019
• Update Time: 2025-06-22

2-Amino-2-(2,4,6-trifluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2,4,6-TRIFLUOROPHENYL)ACETIC ACID
• 2-AMINO-2-(2,4,6-TRIFLUOROPHENYL)ACETIC ACID HCL
• 2-Amino-2-(2,4,6-trifluorophenyl)acetic acid

• Inchi： 1S/C8H6F3NO2/c9-3-1-4(10)6(5(11)2-3)7(12)8(13)14/h1-2,7H,12H2,(H,13,14)
• InChI Key： HSDVSYITWKRCTJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(=O)O)N)F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(2,4,6-trifluorophenyl)acetic acid

Introduction to 2-Amino-2-(2,4,6-trifluorophenyl)acetic Acid (CAS No. 1270317-03-7) and Its Emerging Applications in Chemical Biology and Medicine

2-Amino-2-(2,4,6-trifluorophenyl)acetic acid, identified by the chemical identifier CAS No. 1270317-03-7, is a fluorinated aromatic amino acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms substituting hydrogen atoms on the aromatic ring, which enhances its metabolic stability and binding affinity to biological targets. The introduction of fluorine atoms into pharmaceutical candidates has been a cornerstone in drug design, enabling the development of more potent and selective therapeutic agents.

The structural motif of 2-amino-2-(2,4,6-trifluorophenyl)acetic acid consists of a central carbon atom double-bonded to an oxygen atom (carbonyl group), flanked by an amino group and a trifluoromethylphenyl moiety. This configuration imparts both hydrophilic and hydrophobic characteristics to the molecule, making it amenable for various biochemical interactions. The trifluoromethylphenyl group, in particular, is known for its ability to modulate enzyme kinetics and receptor binding affinities, which has been leveraged in the design of novel pharmacophores.

In recent years, there has been a surge in research focusing on fluorinated compounds as potential therapeutic agents. The incorporation of fluorine atoms into organic molecules can lead to improved pharmacokinetic profiles, such as increased lipophilicity and reduced susceptibility to metabolic degradation. This has made fluorinated derivatives valuable candidates for drug development. Specifically, CAS No. 1270317-03-7 has been explored in several preclinical studies for its potential applications in oncology, inflammation modulation, and central nervous system (CNS) disorders.

One of the most compelling aspects of 2-amino-2-(2,4,6-trifluorophenyl)acetic acid is its role as a key intermediate in synthesizing more complex bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated that derivatives of this molecule can selectively inhibit kinases that are overexpressed in certain tumor types, thereby blocking downstream signaling pathways that promote cell proliferation and survival. The trifluoromethylphenyl group plays a crucial role in these interactions by enhancing binding affinity through π-stacking and hydrophobic interactions with the target protein.

The pharmacological potential of CAS No. 1270317-03-7 has also been explored in the context of inflammation-related diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. Recent studies have shown that fluorinated amino acids can modulate inflammatory pathways by interacting with specific receptors or enzymes. For example, modifications of the trifluoromethylphenyl ring have been found to enhance the anti-inflammatory effects of certain compounds by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production.

Furthermore, the central nervous system (CNS) represents another area where 2-amino-2-(2,4,6-trifluorophenyl)acetic acid has shown promise. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. Fluorinated compounds have been investigated for their ability to cross the blood-brain barrier (BBB), a critical challenge in CNS drug delivery. The structural features of CAS No. 1270317-03-7, particularly the presence of polar functional groups like the amino group and carbonyl group, facilitate its penetration across this barrier. Preclinical studies have indicated that derivatives of this compound can interact with neurotransmitter receptors or inhibit enzymes involved in neurodegeneration.

The synthesis of CAS No. 1270317-03-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include halogenation followed by nucleophilic substitution or condensation reactions with appropriate carboxylic acid derivatives. Advances in synthetic methodologies have enabled researchers to introduce fluorine atoms with greater efficiency and precision, making it feasible to explore more complex derivatives for pharmaceutical applications.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to elucidate the structure and conformational properties of these molecules. These techniques are essential for understanding how fluorine substitution affects molecular interactions and bioactivity.

In conclusion,CAS No 1270317-03-7 represents a fascinating compound with diverse applications in chemical biology and medicine. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions associated with fluorinated compounds,trifluoromethylphenyl-containing derivatives like 2-amino-2-(2,4,6-trifluorophenyl)acetic acid are poised to play an increasingly important role in drug discovery and development.